
The Discovery and Enduring Legacy of
Cedramber in Fragrance Chemistry: A Technical

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Cedramber, a synthetic woody-amber fragrance ingredient, has been a cornerstone of modern

perfumery since its development. This technical guide provides a comprehensive overview of

the discovery, history, and chemical properties of Cedramber. It details the experimental

protocol for its synthesis via the Williamson ether synthesis, presents its physicochemical and

olfactory properties in structured tables, and illustrates its historical development and synthesis

pathway through detailed diagrams. This document serves as a technical resource for

researchers and professionals in fragrance chemistry, offering a deep dive into the science

behind this pivotal aroma chemical.

Introduction
Cedramber, chemically known as cedryl methyl ether, is a prominent synthetic sesquiterpene

ether belonging to the cedryl family of fragrance compounds.[1] Developed by International

Flavors & Fragrances (IFF) in 1966, it emerged from the systematic exploration of cedryl

derivatives as part of a broader movement in synthetic fragrance chemistry to create

sustainable and cost-effective alternatives to rare natural materials like ambergris.[1] Its unique

olfactory profile, a harmonious blend of dry, woody, and ambergris-like notes with nuances of
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cedar, patchouli, and vetiver, has made it an indispensable ingredient in a wide array of

fragrance applications, from fine perfumery to personal care and home products.[1]

This guide provides a detailed examination of Cedramber, focusing on its historical context,

synthesis, and physicochemical and sensory properties to provide a comprehensive resource

for the scientific community.

History and Discovery
The development of Cedramber is rooted in the mid-20th-century advancements in the

chemistry of cedrol, the primary constituent of cedarwood oil. As the demand for rich,

substantive, and complex base notes in fragrances grew, researchers sought to create

synthetic molecules that could replicate and enhance the desirable qualities of natural extracts.

The pursuit of sustainable alternatives to animal-derived fixatives like ambergris further fueled

this research.

Cedramber was a result of IFF's research into methoxy-substituted sesquiterpenes,

representing a significant step forward in creating synthetic woody-amber notes.[1] Its

introduction in 1966 provided perfumers with a novel tool to impart warmth, radiance, and

exceptional longevity to fragrance compositions.

Mid-20th Century 1966Advancements in Cedrol Chemistry Widespread use in PerfumeryDevelopment of Cedramber by IFF
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Figure 1: Historical Development of Cedramber.

Chemical and Physical Properties
Cedramber is a colorless to pale yellow liquid with the chemical formula C₁₆H₂₈O.[1] Its

chemical name is (1S,2R,5S,7R,8R)-8-Methoxy-2,6,6,8-tetramethyltricyclo[5.3.1.0¹,⁵]undecane.

A comprehensive summary of its physicochemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₁₆H₂₈O [1]

Molecular Weight 236.4 g/mol [1]

CAS Number 67874-81-1 [1]

Appearance Colorless to pale yellow liquid [1][2]

Odor Type Woody-Amber [1]

Odor Profile

Dry, woody, ambergris-like,

with cedar, patchouli, and

vetiver nuances

[1]

Odor Strength High to Very High [1]

Longevity on Smelling Strip > 125 hours [2]

Vapor Pressure 0.0026 hPa @ 20°C (est.) [3]

Flash Point > 100 °C [4]

Solubility
Soluble in ethanol, methanol,

isopropanol
[3]

Table 1: Physicochemical Properties of Cedramber.

Synthesis of Cedramber (Cedryl Methyl Ether)
Cedramber is synthesized from cedrol, a naturally occurring sesquiterpene alcohol extracted

from cedarwood oil. The most common method for its preparation is the Williamson ether

synthesis, a well-established organic reaction for forming ethers.

Reaction Principle
The synthesis involves the deprotonation of the hydroxyl group of cedrol using a strong base to

form a sodium cedroxide intermediate. This alkoxide then undergoes a nucleophilic substitution

reaction (SN₂) with a methylating agent, such as dimethyl sulfate or methyl iodide, to yield

cedryl methyl ether.
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Cedrol C₁₅H₂₆O {Sodium Cedroxide | C₁₅H₂₅ONa}+ Base

{Strong Base | e.g., Sodium Hydride (NaH)}

{Methylating Agent | e.g., Dimethyl Sulfate ((CH₃)₂SO₄)}

Cedramber C₁₆H₂₈O
+ Methylating Agent (SN₂ reaction)
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Figure 2: Chemical Synthesis Pathway of Cedramber.

Detailed Experimental Protocol
The following experimental protocol is adapted from the procedure described in U.S. Patent

3,373,208.[5]

Materials and Equipment:

Recrystallized Cedrol

Sodium Hydride (54% suspension in mineral oil)

Dry Xylene

Dimethyl Sulfate

Aqueous Sodium Hydroxide solution

Water

Reaction flask with reflux condenser, dropping funnel, and stirrer

Heating mantle

Separatory funnel

Distillation apparatus
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Procedure:

Preparation of Sodium Cedroxide:

To a refluxing mixture of 575 g of xylene and 164 g of sodium hydride (54% suspension in

mineral oil), a solution of 575 g of recrystallized cedrol in 2875 ml of dry xylene is added.

[5]

The mixture is refluxed until the evolution of hydrogen gas ceases, indicating the complete

formation of the sodium cedroxide intermediate.[5]

Methylation:

To the refluxing mixture containing the sodium cedroxide, 253 g of dimethyl sulfate is

added over a period of 15 minutes.[5]

The reaction mixture is then refluxed for an additional seven hours to ensure the

completion of the methylation reaction.[5]

Work-up and Purification:

After cooling, the reaction mass is carefully poured into a solution of 285 g of water and

100 g of aqueous sodium hydroxide to quench any unreacted dimethyl sulfate.[5]

The organic layer is separated using a separatory funnel and washed with water until

neutral.[5]

The solvent (xylene) is removed by distillation to yield the crude cedryl methyl ether.[5]

Final Purification:

The crude product is purified by fractional distillation to obtain pure cedryl methyl ether.[5]

The patent reports a yield of 94%.[5]

Olfactory Profile and Applications in Perfumery
The olfactory profile of Cedramber is characterized by its remarkable combination of dry,

woody, and ambergris notes. Its high substantivity and diffusive character make it an excellent
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fixative, enhancing the longevity and radiance of other fragrance ingredients.

Olfactory Aspect Description

Primary Notes Dry, Woody, Ambergris-like

Secondary Nuances Cedarwood, Patchouli, Vetiver

Strength High to very high

Diffusion Excellent

Longevity Exceptional

Table 2: Olfactory Characteristics of Cedramber.

Cedramber is a versatile ingredient used across a wide range of fragrance applications. In fine

fragrances, it provides a sophisticated and modern woody-amber foundation. It is particularly

effective in masculine and unisex compositions, where it imparts warmth and depth. In

functional perfumery, such as in soaps, detergents, and candles, its stability and high impact

contribute to a long-lasting and pleasant scent experience.

Sensory Evaluation
A detailed, standardized experimental protocol for the sensory evaluation of Cedramber is not

publicly available. However, a general protocol for the sensory analysis of a fragrance material

like Cedramber would typically involve a trained panel of evaluators and follow established

methodologies in sensory science.

General Experimental Protocol for Sensory Evaluation
Objective: To characterize the olfactory profile of Cedramber and evaluate its intensity and

longevity.

Materials:

Cedramber (diluted in a suitable solvent like ethanol or diethyl phthalate)

Odor-free smelling strips

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensory evaluation booths with controlled ventilation and lighting

Data collection software or forms

Panelists:

A panel of 10-15 trained sensory assessors with demonstrated olfactory acuity.

Procedure:

Sample Preparation: Prepare a series of dilutions of Cedramber in the chosen solvent (e.g.,

10%, 5%, 1% solutions).

Evaluation:

Dip smelling strips into the prepared solutions for a standardized amount of time.

Present the smelling strips to the panelists in a randomized and blind manner.

Panelists evaluate the odor at different time intervals (e.g., immediately, after 1 hour, 4

hours, 24 hours, etc.) to assess the evolution of the scent and its longevity.

Data Collection: Panelists rate the intensity of various odor descriptors (e.g., woody, amber,

dry, cedar) on a labeled magnitude scale. They also provide qualitative descriptions of the

scent.

Data Analysis: The collected data is statistically analyzed to determine the mean intensity

ratings for each descriptor over time and to generate a comprehensive olfactory profile of

Cedramber.

Note: The odor detection threshold for Cedramber is not readily available in the public domain.

Conclusion
Since its discovery in 1966, Cedramber has established itself as a vital component in the

perfumer's palette. Its development marked a significant achievement in synthetic fragrance

chemistry, providing a sustainable and versatile alternative to natural ingredients. The unique

combination of a powerful and elegant woody-amber character with excellent fixative properties
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ensures its continued relevance and widespread use in the fragrance industry. This technical

guide has provided a detailed overview of its history, synthesis, and properties, offering

valuable insights for researchers and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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